19-Norcholest-4-en-3-one
Overview
Description
19-Norcholestenone is a cholestanoid.
Scientific Research Applications
Antitumor Properties
19-Norcholest-4-en-3-one and related compounds have demonstrated significant activities as growth inhibitors in various human tumor cell lines. This includes both cytostatic and cytotoxic effects on selected tumor cell lines, highlighting its potential in cancer research and treatment (Mellado et al., 2004).
Synthesis and Medicinal Imaging
The synthesis of 6-(Fluoromethyl)-19-norcholest-5(10)-en-3-ol, a fluorinated analogue of NP-59, was achieved using a novel fluorinating reagent. This development is significant for PET imaging agents, expanding the potential for advanced medical imaging applications (Winton et al., 2019).
Antifouling Activity
In marine research, A-nor steroids, including variants of this compound, have shown antifouling activity. This was observed in compounds extracted from marine sponges, indicating their usefulness in preventing biofouling in marine environments (Qiu et al., 2008).
Enzyme Research
Cholest-4-en-3-one-Δ1-dehydrogenase, a flavoprotein, was studied for its role in anoxic cholesterol metabolism. This enzyme oxidizes this compound among other steroids, providing insights into microbial steroid transformations, potentially useful in industrial applications (Chiang et al., 2007).
Biochemical Production and Applications
The production and purification of Cholest-4-en-3-one using an aqueous/organic biphasic system have shown promising results. This process, involving cholesterol oxidase from Rhodococcus sp., has applications in combating obesity, liver disease, and in the synthesis of steroid drugs (Wu et al., 2015).
properties
CAS RN |
3404-22-6 |
|---|---|
Molecular Formula |
C26H42O |
Molecular Weight |
370.6 g/mol |
IUPAC Name |
(8R,9S,10R,13R,14S,17R)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C26H42O/c1-17(2)6-5-7-18(3)24-12-13-25-23-10-8-19-16-20(27)9-11-21(19)22(23)14-15-26(24,25)4/h16-18,21-25H,5-15H2,1-4H3/t18-,21+,22-,23-,24-,25+,26-/m1/s1 |
InChI Key |
GJQWMFNAGHAFDW-DNHZKMRASA-N |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@H]34)C |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C |
synonyms |
19-norcholest-4-en-3-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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